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Compound of Interest

Compound Name: 4-Acetylbenzenesulfonyl chloride

Cat. No.: B160590

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 4-
Acetylbenzenesulfonyl Chloride in Modern
Chemistry

4-Acetylbenzenesulfonyl chloride, a bifunctional aromatic compound, stands as a pivotal
intermediate in the landscape of organic synthesis and medicinal chemistry. Its unique
molecular architecture, featuring both a reactive sulfonyl chloride and a ketone functional
group, offers a versatile platform for the construction of complex molecular entities. This guide
provides an in-depth exploration of its physicochemical properties, detailed protocols for its
synthesis and analysis, and insights into its applications, particularly in the realm of drug
discovery and development.[1] The strategic placement of the acetyl group at the para position
influences the reactivity of the sulfonyl chloride, making it a valuable reagent for creating
targeted molecules with specific functionalities.[1] Understanding the nuances of this
compound is paramount for chemists aiming to leverage its capabilities in the synthesis of
novel therapeutic agents and advanced materials.[1]

Physicochemical Properties: A Foundation for
Application
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The physical and chemical characteristics of 4-Acetylbenzenesulfonyl chloride dictate its
handling, storage, and reactivity. A thorough understanding of these properties is essential for
its effective and safe utilization in a laboratory setting.

Table 1: Key Physicochemical Properties of 4-Acetylbenzenesulfonyl Chloride

Property Value Source(s)
CAS Number 1788-10-9 [2][3]14]
Molecular Formula CsHsCIlOsS [21[3][4]
Molecular Weight 218.66 g/mol [21[31[4]

White to orange to brown
Appearance , [1]
crystalline powder

Melting Point 83-87 °C [5]

Boiling Point 338.6 °C at 760 mmHg [5]

Soluble in water (201.8 mg/L at
N 25°C). Slightly soluble in
Solubility [1]
chloroform and methanol, and

sparingly soluble in DMSO.

Density 1.387 g/cm3 [5]

FXVDNCRTKXMSEZ-
InChl Key [2][3]1[4]
UHFFFAOYSA-N

Note: The appearance of the compound can vary depending on its purity.

The reactivity of 4-Acetylbenzenesulfonyl chloride is primarily centered around the sulfonyl
chloride group. This functional group is highly electrophilic, making it susceptible to nucleophilic
attack by a wide range of compounds, including amines, alcohols, and water.[5] This reactivity
is the cornerstone of its utility in synthesizing sulfonamides, sulfonate esters, and sulfonic
acids. The presence of the acetyl group, an electron-withdrawing moiety, can modulate the
reactivity of the sulfonyl chloride group.
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Synthesis and Purification: A Practical Approach

The synthesis of 4-Acetylbenzenesulfonyl chloride is typically achieved through the
chlorosulfonation of acetophenone. This electrophilic aromatic substitution reaction introduces
the sulfonyl chloride group onto the aromatic ring. The following protocol is a representative
method for its preparation.

Experimental Protocol: Synthesis of 4-
Acetylbenzenesulfonyl Chloride

Diagram 1: Synthesis Workflow
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Reaction Setup

Acetophenone Chlorosulfonic Acid
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Reaction Vessel (0-5 °C)

Reaction

Stirring at 0-5 °C

'

Slow addition of Acetophenone

:

Stirring at Room Temperature

Work-up

Pouring onto Crushed Ice

:

Filtration

:

Washing with Cold Water

Purification

Recrystallization (e.g., from Hexane/Ethyl Acetate)

:

Drying under Vacuum

:

Pure 4-Acetylbenzenesulfonyl chloride
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Sample Preparation

Synthesized 4-Acetylbenzenesulfonyl chloride

Spectroscopic Analysis Chromatographic Analysis

FTIR Spectroscopy NMR Spectroscopy (*H & 13C) HPLC

Data Interpretation
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oo

Final Product Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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